![molecular formula C12H16INOS B3965224 3-(2-hydroxyethyl)-2,5,6-trimethyl-1,3-benzothiazol-3-ium iodide](/img/structure/B3965224.png)
3-(2-hydroxyethyl)-2,5,6-trimethyl-1,3-benzothiazol-3-ium iodide
Overview
Description
3-(2-hydroxyethyl)-2,5,6-trimethyl-1,3-benzothiazol-3-ium iodide, also known as Thiazolyl Blue Tetrazolium Bromide (MTT), is a widely used compound in scientific research. MTT is a yellowish-white powder that is soluble in water and ethanol. It is commonly used to assess cell viability and proliferation in various cell-based assays.
Mechanism of Action
The mechanism of action of MTT is based on its ability to be reduced by mitochondrial dehydrogenases in viable cells. The reduction of MTT by these enzymes produces a purple formazan product that can be quantified using a spectrophotometer. The amount of formazan produced is proportional to the number of viable cells in culture.
Biochemical and Physiological Effects:
MTT is not known to have any significant biochemical or physiological effects on cells. It is a non-toxic compound that is widely used in cell-based assays.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MTT in cell-based assays is its ease of use and reliability. MTT assays are simple to perform and can be used to assess cell viability and proliferation in a wide range of cell types. However, MTT assays are not suitable for all types of cells and can be affected by various factors such as pH, temperature, and the presence of certain chemicals.
Future Directions
There are several potential future directions for research involving MTT. One area of interest is the development of new methods for using MTT in cell-based assays. For example, researchers are exploring the use of MTT in 3D cell culture models and in the assessment of stem cell viability and differentiation. Another area of interest is the development of new compounds that are similar to MTT but have improved properties such as increased sensitivity or reduced interference from other chemicals. Overall, MTT is a valuable tool in scientific research and is likely to continue to be used in a wide range of applications in the future.
Scientific Research Applications
MTT is used in a variety of scientific research applications. One of the most common uses of MTT is in cell viability assays. In these assays, MTT is added to cells in culture and is converted to a purple formazan product by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of viable cells, allowing researchers to assess cell viability and proliferation.
properties
IUPAC Name |
2-(2,5,6-trimethyl-1,3-benzothiazol-3-ium-3-yl)ethanol;iodide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16NOS.HI/c1-8-6-11-12(7-9(8)2)15-10(3)13(11)4-5-14;/h6-7,14H,4-5H2,1-3H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONNXZGHWSJIPKV-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=[N+]2CCO)C.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16INOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.